![molecular formula C17H15FO3 B1609397 3,4-Dimethoxy-4'-fluorochalcone CAS No. 28081-14-3](/img/structure/B1609397.png)
3,4-Dimethoxy-4'-fluorochalcone
Overview
Description
3,4-Dimethoxy-4’-fluorochalcone is a chemical compound with the molecular formula C17H15FO3 . It is a pale yellow crystalline powder and is often used in research .
Synthesis Analysis
The synthesis of 3,4-Dimethoxy-4’-fluorochalcone can be achieved through the Claisen-Schmidt condensation using 3,4-dimethoxybenzaldehyde and 4’-fluoroacetophenone as reagents . Another method involves the use of 4-Fluoroacetophenone and Veratraldehyde .Molecular Structure Analysis
The molecular structure of 3,4-Dimethoxy-4’-fluorochalcone consists of 17 carbon atoms, 15 hydrogen atoms, 1 fluorine atom, and 3 oxygen atoms . The molecular weight is 286.3 .Physical And Chemical Properties Analysis
3,4-Dimethoxy-4’-fluorochalcone is a pale yellow crystalline powder . It has a molecular weight of 286.31 and a melting point of 92-94°C . It is soluble in chloroform .Scientific Research Applications
Selective Fluorescent Chemosensor
3,4-Dimethoxy-4'-fluorochalcone derivatives have been studied for their potential as selective fluorescent chemosensors. One such derivative, 4-dimethylamino 4-fluorochalcone, exhibits distinct green fluorescence and stability in mixed aqueous systems. This property is utilized to create a highly selective cyanide anion probe, leveraging a turn-on fluorescence mechanism in the presence of Fe3+. This application is significant in biological and environmental systems, including living cell imaging in human glioma cells (Yang et al., 2015).
Synthesis and Biological Activities
Fluorinated 3,4-dihydroxychalcones, including derivatives of this compound, have been synthesized and evaluated for their biological activities. These compounds show significant inhibitory action against lipid peroxidation and exhibit antitumor activities in vitro. Their effects are comparable or even superior to those of lead compounds in certain assays, demonstrating potential in therapeutic applications (Nakamura et al., 2002).
Inflammatory Mediators Inhibition
Certain derivatives of this compound have shown efficacy in inhibiting the generation of inflammatory mediators. Compounds like 2'-hydroxy-3,4-dimethoxy-3',4'-dimethylchalcone have been found to reduce lipid peroxidation and inhibit leukotriene B4 release, contributing to their potential as anti-inflammatory agents (Ballesteros et al., 1995).
Nonlinear Optical Properties
The nonlinear optical properties of certain this compound derivatives make them suitable for various optical applications. These properties include their ability to form crystals with specific characteristics, transparency in certain wavelengths, and blue fluorescence emission. Studies on the nonlinear refractive index and absorption coefficient of these compounds reinforce their potential use in optical limiting and other advanced photonics applications (Patil et al., 2016).
Anticoagulant Properties
New anticoagulants have been synthesized coupling 2-hydroxychalcones with 4-hydroxycoumarin, utilizing a this compound derivative as a core structure. These compounds exhibit potential as novel anticoagulants, highlighting the versatility of this compound in medicinal chemistry (Ganguly et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3,4-Dimethoxy-4’-Fluorochalcone is inducible nitric oxide synthase (iNOS) . iNOS is an enzyme that produces nitric oxide (NO), a multifunctional molecule that plays a crucial role in numerous physiological and pathological processes .
Mode of Action
3,4-Dimethoxy-4’-Fluorochalcone interacts with its target, iNOS, by inhibiting its expression .
Biochemical Pathways
The compound affects the nuclear factor-kappa B (NF-κB) pathway of cellular activation in macrophages . NF-κB is a protein complex that controls the transcription of DNA and plays a key role in regulating the immune response to infection.
Result of Action
The molecular and cellular effects of 3,4-Dimethoxy-4’-Fluorochalcone’s action include a dose-dependent inhibition of NO production and a reduction of PGE2 levels . In vivo, this compound exhibits an inhibitory behavior correlated with its in vitro results on nitrite and PGE2 accumulation .
Action Environment
Biochemical Analysis
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It’s likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FO3/c1-20-16-10-4-12(11-17(16)21-2)3-9-15(19)13-5-7-14(18)8-6-13/h3-11H,1-2H3/b9-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFPOMHEKFNGLA-YCRREMRBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=CC=C(C=C2)F)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)F)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28081-14-3 | |
Record name | NSC125657 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=125657 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.